Cas no 921880-40-2 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide
• CAS No: 921880-40-2
• MF: C₂₄H₂₀ClN₃O₄S
• MW: 481.951303482056
• CID: 6010522
• PubChem ID: 41241495
• Update Time: 2025-08-04

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-phenoxybenzenesulfonamide
• VU0490487-1
• AKOS024630339
• 921880-40-2
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-phenoxybenzene-1-sulfonamide
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenoxybenzenesulfonamide
• F2237-0286

• Inchi： 1S/C24H20ClN3O4S/c25-19-8-6-18(7-9-19)23-14-15-24(29)28(27-23)17-16-26-33(30,31)22-12-10-21(11-13-22)32-20-4-2-1-3-5-20/h1-15,26H,16-17H2
• InChI Key： UAWGFFHPRMOSFT-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(Cl)C=C3)C=CC2=O)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 481.0863050g/mol
• Monoisotopic Mass: 481.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.4Ų

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide

Comprehensive Analysis of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide (CAS No. 921880-40-2)

In the realm of pharmaceutical and biochemical research, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide (CAS No. 921880-40-2) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique pyridazine core and phenoxybenzene moiety, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for modulating biological targets.

The compound's 4-chlorophenyl group and sulfonamide functionality are key features that contribute to its bioactivity. These structural elements are often associated with interactions involving enzymes and receptors, making 921880-40-2 a candidate for investigating anti-inflammatory and kinase inhibition properties. Recent studies have explored its role in signal transduction pathways, a hot topic in cancer research and autoimmune disease therapeutics. The integration of computational chemistry and high-throughput screening has further accelerated its evaluation in virtual drug libraries.

From a synthetic chemistry perspective, the preparation of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. Its CAS No. 921880-40-2 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists. The compound’s molecular weight and logP value are frequently searched parameters, reflecting the growing demand for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling in preclinical research.

In the context of personalized medicine, 921880-40-2 has garnered attention for its potential to address drug resistance challenges. Its mechanism of action, possibly linked to allosteric modulation, aligns with current trends in targeted therapy. Moreover, the rise of AI-driven drug design has spotlighted such compounds for their fragment-based drug discovery (FBDD) compatibility. Online forums and scientific communities often discuss its structure-activity relationship (SAR), underscoring its relevance in medicinal chemistry.

Environmental and green chemistry considerations also play a role in the discourse around CAS No. 921880-40-2. Researchers are evaluating sustainable synthesis routes to minimize waste and energy consumption, a priority in pharmaceutical manufacturing. The compound’s biodegradability and ecotoxicology data are subjects of ongoing investigation, addressing public concerns about environmental impact.

In summary, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide represents a multifaceted tool for advancing biomedical science. Its intersection with cutting-edge fields like precision oncology and computational biology ensures its continued prominence in both academic and industrial research. As the scientific community delves deeper into its properties, CAS No. 921880-40-2 is poised to contribute meaningfully to the next generation of therapeutic innovations.